Cas no 2138140-95-9 (5-bromo-2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-4-methyl-1,3-thiazole)

• Product Name: 5-bromo-2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-4-methyl-1,3-thiazole
• CAS No: 2138140-95-9
• MF: C₁₁H₁₁BrN₂OS
• MW: 299.186840295792
• CID: 6258268
• PubChem ID: 165477879
• Update Time: 2025-08-02

5-bromo-2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-4-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-4-methyl-1,3-thiazole
• 2138140-95-9
• EN300-1076951
• 5-bromo-2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1,3-thiazole

• Inchi： 1S/C11H11BrN2OS/c1-6-10(12)16-11(14-6)8-9-7(2-4-13-8)3-5-15-9/h3,5,8,13H,2,4H2,1H3
• InChI Key： CJWUYPYYPRYSTC-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C2C3=C(C=CO3)CCN2)S1

Computed Properties

• Exact Mass: 297.97755g/mol
• Monoisotopic Mass: 297.97755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.3Ų

Additional information on 5-bromo-2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-4-methyl-1,3-thiazole

Introduction to 5-bromo-2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1,3-thiazole (CAS No. 2138140-95-9)

5-bromo-2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1,3-thiazole, identified by its CAS number 2138140-95-9, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound belongs to the class of fused heterocyclic systems, incorporating a thiazole core with appended pyridine and furyl moieties, which are known for their diverse biological activities. The presence of a bromine substituent at the 5-position enhances its utility as a synthetic intermediate in the development of novel therapeutic agents.

The molecular framework of 5-bromo-2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1,3-thiazole exhibits a unique combination of electronic and steric properties that make it an attractive scaffold for drug discovery. The thiazole ring is a well-documented pharmacophore found in numerous approved drugs, while the fused pyridine and furyl groups contribute to its ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of such multi-heterocyclic systems in designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 5-bromo-2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1,3-thiazole is its potential application in the development of small-molecule inhibitors for various diseases. For instance, researchers have explored its derivatives as candidates for treating neurological disorders by targeting ion channels and neurotransmitter receptors. The bromine atom at the 5-position serves as a handle for further chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of diverse functional groups and optimization of pharmacokinetic profiles.

In recent years, there has been a surge in interest regarding heterocyclic compounds with fused rings as they often exhibit superior metabolic stability and bioavailability compared to their acyclic counterparts. The furo[2,3-c]pyridine core in 5-bromo-2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1,3-thiazole is particularly noteworthy due to its ability to modulate multiple biological pathways simultaneously. This polypharmacological activity is highly desirable in modern drug design strategies aimed at addressing complex diseases like cancer and inflammation.

The synthesis of 5-bromo-2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1,3-thiazole involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps include cyclization reactions to form the thiazole and furo[2,3-c]pyridine moieties followed by functional group interconversions. Advances in catalytic systems have enabled more efficient routes to this compound without compromising on selectivity or scalability.

From a computational chemistry perspective, 5-bromo-2-{4H,5^{H,6H,7H-furo[_[2,3-c]pyridin-₇-yl]}